Cas no 1514790-25-0 (1H-Pyrazole-3-carboximidamide, 1-methyl-)
1H-Pyrazole-3-carboximidamide, 1-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboximidamide, 1-methyl-
- 1-Methyl-1h-pyrazole-3-carboximidamide
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- Inchi: 1S/C5H8N4/c1-9-3-2-4(8-9)5(6)7/h2-3H,1H3,(H3,6,7)
- InChI Key: FLHVBPGXNFCQSG-UHFFFAOYSA-N
- SMILES: N1(C)C=CC(C(N)=N)=N1
1H-Pyrazole-3-carboximidamide, 1-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1376685-1g |
1-Methyl-1h-pyrazole-3-carboximidamide |
1514790-25-0 | 95% | 1g |
¥7098 | 2023-04-15 | |
| Enamine | EN300-366475-0.05g |
1-methyl-1H-pyrazole-3-carboximidamide |
1514790-25-0 | 0.05g |
$768.0 | 2023-03-02 | ||
| Enamine | EN300-366475-0.1g |
1-methyl-1H-pyrazole-3-carboximidamide |
1514790-25-0 | 0.1g |
$804.0 | 2023-03-02 | ||
| Enamine | EN300-366475-0.25g |
1-methyl-1H-pyrazole-3-carboximidamide |
1514790-25-0 | 0.25g |
$840.0 | 2023-03-02 | ||
| Enamine | EN300-366475-0.5g |
1-methyl-1H-pyrazole-3-carboximidamide |
1514790-25-0 | 0.5g |
$877.0 | 2023-03-02 | ||
| Enamine | EN300-366475-1.0g |
1-methyl-1H-pyrazole-3-carboximidamide |
1514790-25-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-366475-2.5g |
1-methyl-1H-pyrazole-3-carboximidamide |
1514790-25-0 | 2.5g |
$1791.0 | 2023-03-02 | ||
| Enamine | EN300-366475-5.0g |
1-methyl-1H-pyrazole-3-carboximidamide |
1514790-25-0 | 5.0g |
$2650.0 | 2023-03-02 | ||
| Enamine | EN300-366475-10.0g |
1-methyl-1H-pyrazole-3-carboximidamide |
1514790-25-0 | 10.0g |
$3929.0 | 2023-03-02 |
1H-Pyrazole-3-carboximidamide, 1-methyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1H-Pyrazole-3-carboximidamide, 1-methyl-
Recent Advances in the Study of 1H-Pyrazole-3-carboximidamide, 1-methyl- (CAS: 1514790-25-0) and Its Applications in Chemical Biology and Medicine
The compound 1H-Pyrazole-3-carboximidamide, 1-methyl- (CAS: 1514790-25-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the data.
Recent studies have highlighted the role of 1H-Pyrazole-3-carboximidamide, 1-methyl- as a key intermediate in the synthesis of novel heterocyclic compounds with diverse pharmacological activities. Its pyrazole core, coupled with the carboximidamide functional group, makes it a versatile scaffold for drug discovery. Researchers have successfully utilized this compound in the development of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in diseases such as cancer, inflammation, and infectious diseases.
One of the most promising applications of 1H-Pyrazole-3-carboximidamide, 1-methyl- is its use in the design of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which play a critical role in cell cycle regulation. The study reported IC50 values in the nanomolar range, suggesting high specificity and potential for further development as anticancer agents.
In addition to its kinase inhibitory properties, 1H-Pyrazole-3-carboximidamide, 1-methyl- has also been explored for its antimicrobial potential. A recent patent application disclosed novel derivatives of this compound with broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action involves disruption of bacterial cell wall synthesis, making these derivatives promising candidates for addressing the global antibiotic resistance crisis.
The synthesis of 1H-Pyrazole-3-carboximidamide, 1-methyl- has been optimized in recent years to improve yield and purity. A 2022 publication in Organic Process Research & Development detailed a scalable, cost-effective synthetic route that employs green chemistry principles, reducing the environmental impact of large-scale production. This advancement is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug development pipelines.
Despite these promising developments, challenges remain in the clinical translation of 1H-Pyrazole-3-carboximidamide, 1-methyl--based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Ongoing research is focused on modifying the core structure to enhance drug-like properties while maintaining or improving pharmacological activity.
In conclusion, 1H-Pyrazole-3-carboximidamide, 1-methyl- (CAS: 1514790-25-0) represents a valuable scaffold in modern drug discovery, with demonstrated potential in oncology, infectious diseases, and beyond. The compound's versatility, coupled with recent synthetic and pharmacological advancements, positions it as a key player in the development of next-generation therapeutics. Future research should focus on addressing current limitations and exploring novel applications of this promising chemical entity.
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